Cas no 1217445-49-2 ((1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine)

• Product Name: (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine
• CAS No: 1217445-49-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD16294164
• CID: 1030345
• PubChem ID: 53484734
• Update Time: 2025-05-25

(1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine,hydrochloride
• (1r)-4-methoxyindanylamine hydrochloride
• (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• (1R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1)
• 1391437-20-9
• DTXSID60704173
• AKOS015923184
• Y12592
• (R)-4-Methoxy-2,3-dihydro-1H-inden-1-aminehydrochloride
• (1r)-4-methoxyindanylamine HCl
• 1217445-49-2
• (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine;hydrochloride
• (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine
• (R)-4-METHOXY-2,3-DIHYDRO-1H-INDEN-1-AMINE HCL

• MDL： MFCD16294164
• Inchi： 1S/C10H13NO.ClH/c1-12-10-4-2-3-7-8(10)5-6-9(7)11;/h2-4,9H,5-6,11H2,1H3;1H/t9-;/m1./s1
• InChI Key： LBOFUECRYOJIIZ-SBSPUUFOSA-N
• SMILES： Cl.O(C)C1=CC=CC2=C1CC[C@H]2N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine

Introduction to (1R)-4-Methoxy-2,3-Dihydro-1H-Inden-1-Amine (CAS No. 1217445-49-2)

The compound (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine (CAS No. 1217445-49-2) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indenamines, which are derivatives of indene with an amine functional group. The presence of the methoxy group at the 4-position of the indene ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

Chemical Structure and Properties

The molecular structure of (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine consists of a bicyclic framework comprising a fused cyclohexene ring and a five-membered aromatic ring. The amine group is located at the 1-position of the indene system, while the methoxy group is attached at the 4-position. This spatial arrangement imparts distinct optical properties and reactivity to the molecule. The compound is characterized by its high stability under ambient conditions and its ability to participate in various nucleophilic and electrophilic reactions.

Synthesis and Characterization

The synthesis of (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine typically involves multi-step organic reactions, including Friedel-Crafts alkylation, reduction, and amine formation. Recent advancements in asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral catalysis and drug development. The compound has been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Applications in Drug Development

(1R)-4-Methoxy-2,3-dihydro-1H-inden-1-amine has shown promising potential in the field of medicinal chemistry. Its unique structure makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Recent studies have demonstrated its ability to act as a ligand for G-protein coupled receptors (GPCRs), which are key targets for treating various diseases such as cardiovascular disorders and neurodegenerative diseases.

Moreover, this compound has been utilized as a building block for constructing more complex molecules with enhanced bioavailability and selectivity. For instance, researchers have employed it in the synthesis of novel antidepressants and analgesics with improved efficacy compared to existing drugs.

Role in Materials Science

Beyond its applications in pharmacology, (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine has also found relevance in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable ligand in catalytic processes. Recent studies have highlighted its use in asymmetric hydrogenation reactions, where it serves as a chiral ligand to induce high enantioselectivity.

In addition, this compound has been explored as a precursor for synthesizing advanced materials such as metalloporphyrins and metallophthalocyanines. These materials exhibit exceptional electronic properties and are being investigated for their potential applications in optoelectronics and sensing technologies.

Environmental Considerations

The environmental impact of (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine has been a topic of recent research interest. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further investigations are required to assess its long-term persistence in natural ecosystems and potential bioaccumulation effects.

To mitigate any adverse environmental effects, researchers have proposed implementing green chemistry principles during its synthesis and application. This includes the use of renewable feedstocks, energy-efficient reaction conditions, and waste minimization strategies.

Future Prospects

The future outlook for (1R)-4-methoxy-2,3-dihydro-1H-inden-1-amine is highly promising due to its versatility as a chemical building block. Ongoing research aims to explore its potential in emerging fields such as nanotechnology and biotechnology. For instance, scientists are investigating its use as a scaffold for designing nanomaterials with tailored properties for drug delivery systems.

Furthermore, advancements in computational chemistry are expected to provide deeper insights into the molecular interactions involving this compound. This will facilitate the design of more efficient drugs and materials based on its structure.